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Efficacy Comparison of ACCase Inhibitors

Herbicide Test Context Key Efficacy Findings Comparative Performance

Quizalofop-
P-ethyl

Cereal rye

termination [1]

>94% control at 15 DBSP,

SPD, and 15 DASP [1]

Comparable to fluazifop-P-butyl

and fenoxaprop-P-ethyl; superior
to clethodim [1]

Clethodim Cereal rye
termination [1]

77% control (15 DBSP),
66% (SPD), 31% (15 DASP)

[1]

Less effective than other ACCase
inhibitors, especially with delayed

application [1]

Fluazifop-P-
butyl

Cereal rye

termination [1]

>94% control at all

application timings (15
DBSP, SPD, 15 DASP) [1]

Comparable to quizalofop-P-ethyl

and fenoxaprop-P-ethyl [1]

Quizalofop-
P-ethyl

Weed control in
Camelina [2]

One of only two registered
grass herbicides for

camelina in North America
[2]

Considered a safe and effective
option for grass weed control in

this crop [2]

Haloxyfop Wheat with
quizalofop

I₅₀: 0.968 µM (wildtype),
7.63 µM (2 mutant

Negative cross-resistance:
Quizalofop-resistant wheat showed
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Herbicide Test Context Key Efficacy Findings Comparative Performance

resistance [3] homoeologs) [3] increased sensitivity to haloxyfop

[3]

Experimental Insights and Mechanisms

The experimental data reveals crucial details about application and resistance mechanisms.

Application Timing is Critical: The efficacy of ACCase inhibitors, particularly clethodim, can be

significantly reduced when application is delayed after soybean planting (DASP). Quizalofop-P-
ethyl maintained high efficacy across all tested timings [1].

Resistance and Negative Cross-Resistance: Research on the CoAXium wheat system, which is
resistant to quizalofop, identified an A2004V mutation in the ACCase enzyme. This mutation confers

resistance by reducing the binding affinity for quizalofop [3]. Interestingly, this same mutation creates
negative cross-resistance to haloxyfop, meaning the resistant plants are more sensitive to this

other herbicide [3].

Detailed Experimental Protocols

For researchers looking to replicate or understand these studies, here are the methodologies used.

Protocol 1: Whole-Plant Herbicide Efficacy (Field Experiment) [1]

This protocol evaluated herbicides for terminating a cereal rye cover crop.

Application Timings: Herbicides were applied at three stages: 15 days before soybean planting (15
DBSP), on the soybean planting day (SPD), and 15 days after soybean planting (15 DASP).

Assessment: Researchers measured the percentage of cereal rye control and recorded soybean
yield at the end of the season to evaluate crop safety and weed control impact.

Protocol 2: Enzyme Inhibition Assay (In Vitro) [3]

This study investigated the biochemical basis of resistance at the enzyme level.
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Enzyme Extraction: ACCase was extracted from the leaves of different wheat genotypes, including

wildtype and lines with one or two mutant homoeologs (A2004V mutation).
Activity Measurement: The enzyme's specific activity was measured by quantifying the production of

acid-stable (^{14}C)-labeled malonyl-CoA from (^{14}C)-bicarbonate.
Herbicide Dose-Response: The extracted ACCase was exposed to varying concentrations of

quizalofop and haloxyfop. The I₅₀ value (herbicide concentration required to inhibit 50% of enzyme
activity) was determined for each genotype.

Herbicide Mechanism of Action

The following diagram illustrates the biochemical process of fatty acid synthesis and how ACCase inhibitors

like quizalofop disrupt it.

ACCase Inhibitor Mechanism of Action

Normal Fatty Acid Synthesis ACCase Inhibition by Herbicides

Acetyl-CoA

ACCase Enzyme
(ACCase Domain)

 Carboxylation
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Fatty Acid Biosynthesis
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Key Interpretation of Findings

Quizalofop-P-ethyl is a top-performing option for grass weed control, showing consistent and high
efficacy that is comparable to other leading ACCase inhibitors like fluazifop-P-butyl [1] [2].

Consider the crop and timing carefully, as the performance of some ACCase inhibitors (e.g.,
clethodim) drops significantly with later application [1].

The A2004V mutation is a key resistance mechanism that confers high-level resistance to
quizalofop. However, this can be exploited, as plants with this mutation show increased sensitivity to

haloxyfop, suggesting a potential rotation or mixture strategy to manage resistance [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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